Nucleoprotein 396-404

• Molecular Formula: C50H71N13O14
• Molecular Weight: 1078.2 g/mol
• InChI: InChI=1S/C50H71N13O14/c1-3-27(2)42(50(76)77)62-47(73)34(24-29-13-8-5-9-14-29)60-45(71)31(16-19-37(52)64)57-41(68)26-56-44(70)35(25-40(55)67)61-46(72)32(17-20-38(53)65)58-48(74)36-15-10-22-63(36)49(75)33(18-21-39(54)66)59-43(69)30(51)23-28-11-6-4-7-12-28/h4-9,11-14,27,30-36,42H,3,10,15-26,51H2,1-2H3,(H2,52,64)(H2,53,65)(H2,54,66)(H2,55,67)(H,56,70)(H,57,68)(H,58,74)(H,59,69)(H,60,71)(H,61,72)(H,62,73)(H,76,77)/t27-,30-,31-,32-,33-,34-,35-,36-,42-/m0/s1
• InChIKey: LXMKAPMSYYEFSM-FQQQFTRISA-N

Nucleoprotein 396-404 (LCMV NP396): Procurement Guide for the H-2Db-Restricted Immunodominant Epitope

Nucleoprotein 396-404 (NP396; sequence FQPQNGQFI) is a 9-amino-acid peptide corresponding to residues 396–404 of the lymphocytic choriomeningitis virus (LCMV) nucleoprotein. It is the immunodominant H-2Db-restricted epitope in C57BL/6 mice and a widely used molecular model for studying antiviral CD8+ T cell responses, viral persistence, and T cell exhaustion [1]. The peptide binds murine MHC class I molecule H-2Db with high affinity and is recognized by specific CD8+ T cell receptors [2]. Available from multiple vendors as a synthetic peptide (≥95% purity, molecular weight 1078.2 g/mol, CAS 158475-79-7), NP396 serves as a critical tool for T cell stimulation, tetramer/pentamer reagent production, and immunodominance studies .

✓ Immunodominant H-2Db epitope for murine CD8+ T cell studies

✓ Defined model for antiviral T cell response, persistence, and exhaustion

✓ Supports tetramer/pentamer generation and T cell stimulation assays

• [1] Mischke J, Klein S, Beruldsen F, Prinz I, Antunes DA, Cornberg M, Kraft ARM. Individual Epitope-Specific CD8+ T Cell Immune Responses Are Shaped Differently during Chronic Viral Infection. Pathogens. 2023;12(5):716. View Source
• [2] Tissot AC, Ciatto C, Mittl PR, Grutter MG, Pluckthun A. Crystal Structure of the LCMV Peptidic Epitope NP396 in Complex with the Murine Class I MHC Molecule H-2Db. J Mol Biol. 2001;311(1):111-121. View Source

Why LCMV NP396 Cannot Be Replaced by GP33, NP205, or Other LCMV Epitopes: Evidence-Based Distinctions

Despite all being LCMV-derived, H-2b-restricted CD8+ T cell epitopes, NP396 (nucleoprotein 396–404), GP33 (glycoprotein 33–41), NP205 (nucleoprotein 205–212), and GP276 (glycoprotein 276–286) exhibit fundamentally distinct immunological behaviors that preclude interchangeable use [1]. NP396-specific CD8+ T cells undergo more profound exhaustion, display reduced TCR repertoire diversity, and respond differentially to immune checkpoint blockade compared to GP33- and NP205-specific populations within the same chronically infected host [1]. Furthermore, NP396 is uniquely efficient in cross-presentation yet fails to dominate cross-priming outcomes relative to GP33 [2]. These epitope-specific differences mandate precise peptide selection based on the experimental question—whether investigating exhaustion mechanisms, cross-presentation pathways, or therapeutic intervention responses [3].

Exhaustion phenotype mismatch

NP396-specific cells show more profound exhaustion than GP33/NP205; using alternatives may underestimate exhaustion severity.

TCR repertoire response differs

NP396 exhibits reduced TCR diversity and the strongest repertoire shift after checkpoint blockade; GP33 shows minimal response.

Cross-presentation pathway dependency

NP396 cross-presentation relies on HSP90/gp96 pathways not shared by other epitopes; interchangeability may not transfer.

• [1] Mischke J, Klein S, Beruldsen F, Prinz I, Antunes DA, Cornberg M, Kraft ARM. Individual Epitope-Specific CD8+ T Cell Immune Responses Are Shaped Differently during Chronic Viral Infection. Pathogens. 2023;12(5):716. View Source
• [2] Alatery A, Tarrab E, Lamarre A, Basta S. The outcome of cross-priming during virus infection is not directly linked to the ability of the antigen to be cross-presented. Eur J Immunol. 2010;40(8):2190-2199. View Source
• [3] Klein S, Mischke J, Beruldsen F, Prinz I, Cornberg M, Kraft ARM. TCR repertoire diversity of NP396-, GP33-, and NP205-specific CD8+ T cells in chronic LCMV infection. Virology. 2024;590:110280. View Source

Quantitative Evidence Guide: Nucleoprotein 396-404 Differentiation from LCMV Epitope Alternatives

Cross-Presentation Efficiency: NP396 vs GP33

In cross-presentation assays using LCMV-infected cells as antigen donors, NP396 was significantly more efficiently cross-presented than GP33, with NP396 dominating LCMV-NP cross-presentation while GP33 cross-priming was dominated by GP276 rather than GP33 itself [1]. However, despite this cross-presentation advantage, cross-priming of NP396-specific and GP33-specific CTL was comparable, and subsequent viral challenge resulted in GP33-specific CTL dominance [1].

Cross-Presentation Efficiency

Head-to-head

NP396 dominated LCMV-NP cross-presentation; reported p<0.05 vs GP33

Supports cross-presentation pathway studies

Cross-priming outcome may not correlate with cross-presentation efficiency

Evidence Dimension	Cross-presentation efficiency (in vitro)
Target Compound Data	Dominated LCMV-NP cross-presentation; significantly more efficient than GP33
Comparator Or Baseline	GP33 (LCMV GP33-41): Less efficient cross-presentation; cross-priming dominated by GP276
Quantified Difference	NP396 > GP33 in cross-presentation efficiency (p < 0.05)
Conditions	In vitro cross-presentation assay using LCMV-infected donor cells; H-2Db-restricted presentation

Why This Matters

Users studying cross-presentation pathways must select NP396 as the superior antigen for detecting cross-presentation events, whereas GP33 is inappropriate for this purpose.

• [1] Alatery A, Tarrab E, Lamarre A, Basta S. The outcome of cross-priming during virus infection is not directly linked to the ability of the antigen to be cross-presented. Eur J Immunol. 2010;40(8):2190-2199. View Source

T Cell Exhaustion Phenotype and Functional Frequencies: NP396 vs GP33 and NP205

In chronically LCMV clone 13-infected mice at day 36 post-infection, NP396-specific CD8+ T cells exhibited a significantly more exhausted phenotype than GP33- and NP205-specific cells, with higher frequencies of PD-1+, PD-1+Tim3+, and T-bet−Eomes+ exhausted subsets and lower effector phenotype (T-bet+Eomesmid) frequencies [1]. NP396-specific T cells showed significantly higher frequency of Dextramer+ CD8+ T cells compared to NP205, but similar IFNγ+ frequencies [1]. The x-fold decrease in T cell responses from immune to chronic mice was strongest for NP396, moderate for NP205, and weakest for GP33 [1].

Exhaustion Phenotype

Head-to-head

Higher PD-1+Tim3+ exhausted subsets; reported p<0.001 vs GP33/NP205

Models severe T cell exhaustion

Peak exhaustion at day 36 post-infection

Evidence Dimension	Exhausted phenotype marker expression frequency
Target Compound Data	Higher frequencies of PD-1+, PD-1+Tim3+, T-bet−Eomes+ cells; lower T-bet+Eomesmid frequency
Comparator Or Baseline	GP33 and NP205: Lower exhausted marker frequencies; higher effector phenotype frequency
Quantified Difference	p < 0.001 for NP396 vs GP33/NP205 in exhaustion markers; NP396 x-fold reduction from immune to chronic > NP205 > GP33
Conditions	Chronic LCMV clone 13 infection in C57BL/6 mice; day 36 post-infection; splenic CD8+ T cells

Why This Matters

For exhaustion studies, NP396 is the preferred epitope to model severe T cell exhaustion; using GP33 or NP205 would underestimate exhaustion severity and confound therapeutic intervention assessments.

• [1] Mischke J, Klein S, Beruldsen F, Prinz I, Antunes DA, Cornberg M, Kraft ARM. Individual Epitope-Specific CD8+ T Cell Immune Responses Are Shaped Differently during Chronic Viral Infection. Pathogens. 2023;12(5):716. View Source

TCR Repertoire Diversity and Response to Immune Checkpoint Blockade: NP396 vs GP33 vs NP205

NP396-specific CD8+ T cells displayed massively reduced TCR repertoire diversity during chronic infection compared to GP33-specific cells, which were relatively unaffected by chronicity [1]. Immune checkpoint inhibitor (αPD-L1) therapy induced profound TCR repertoire shifts in NP396-specific responses, less severe and opposed effects in NP205, and only minor effects in GP33-specific responses [1]. Additionally, NP396-specific responses contained dominant hyperexpanded clonotypes (>25% relative abundance) in ICI-treated mice [1].

TCR Repertoire Response

Head-to-head

Profound ICI-induced repertoire shift; hyperexpanded clonotypes >25%

Maximal dynamic range for checkpoint studies

GP33 shows minimal repertoire change

Evidence Dimension	TCR repertoire diversity and ICI response magnitude
Target Compound Data	Massively reduced diversity in chronic infection; profound ICI-induced repertoire shifts; hyperexpanded clonotypes (>25%)
Comparator Or Baseline	GP33: Unaffected by chronicity; minor ICI effects. NP205: Special public TCR motif; moderate ICI effects
Quantified Difference	NP396 diversity index reduction > GP33 (p < 0.001); ICI effect magnitude: NP396 > NP205 > GP33
Conditions	Chronic LCMV infection; αPD-L1 treatment; TCRβ sequencing of Dextramer-sorted CD8+ T cells

Why This Matters

NP396 is the most sensitive epitope for detecting TCR repertoire changes following ICI therapy; GP33 is unsuitable for such studies due to minimal response.

• [1] Mischke J, Klein S, Beruldsen F, Prinz I, Antunes DA, Cornberg M, Kraft ARM. Individual Epitope-Specific CD8+ T Cell Immune Responses Are Shaped Differently during Chronic Viral Infection. Pathogens. 2023;12(5):716. View Source

Immunodominance Hierarchy and TLR-Mediated Modulation: NP396 vs GP33, GP276, NP205

In untreated LCMV-infected mice, NP396-specific CD8+ T cell responses were among the dominant epitopes, with frequencies comparable to GP33 and higher than NP205 and GP276 [1]. However, dual TLR2+3 stimulation reduced NP396-specific CD8+ T cell responses and shifted NP396 to a subdominant position, while GP33 and GP276 responses were less affected or even increased [1]. The reduction in NP396 responses was attributed to decreased antigen uptake and cross-presentation [1].

Immunodominance Modulation

Head-to-head

TLR2+3 stimulation shifted NP396 from dominant to subdominant

Sensitive to innate signal-induced hierarchy changes

Reported ~50-70% reduction in NP396-specific T cells

Evidence Dimension	Immunodominance rank and TLR agonist sensitivity
Target Compound Data	Dominant in untreated mice; reduced to subdominant after TLR2+3 stimulation
Comparator Or Baseline	GP33, GP276: Less reduction or increased after TLR stimulation
Quantified Difference	NP396-specific T cell numbers reduced by ~50-70% after TLR2+3 treatment; rank shifted from #1-2 to #3-4
Conditions	C57BL/6 mice; LCMV Armstrong infection; TLR2 (Pam3CSK4) + TLR3 (poly I:C) agonists

Why This Matters

NP396 is uniquely sensitive to TLR-mediated immunodominance modulation, making it the epitope of choice for studying how innate immune signals reshape adaptive T cell hierarchies.

• [1] Siddiqui S, Basta S. CD8+ T cell immunodominance in lymphocytic choriomeningitis virus infection is modified in the presence of toll-like receptor agonists. J Virol. 2011;85(24):13224-13233. View Source

Structural Definition: NP396/H-2Db Crystal Structure vs GP33 and NP205 Complexes

The crystal structure of NP396 (FQPQNGQFI) in complex with H-2Db has been solved at 2.20 Å resolution (PDB: 1JPG), revealing specific peptide-MHC interactions that dictate TCR recognition [1]. While GP33/H-2Db (PDB: 1FG2, resolution not specified in abstract) and NP205/H-2Kb (PDB: 3P4M) structures are also available, the NP396/H-2Db complex provides a distinct structural template for understanding H-2Db-restricted epitope presentation [2]. The phenylalanine at position 1 and isoleucine at position 9 of NP396 anchor into the H-2Db binding groove, a motif shared by other H-2Db-restricted epitopes but with unique intermediate residue interactions [1].

Crystal Structure

Specification review

PDB: 1JPG; 2.20 Å resolution; H-2Db with FQPQNGQFI

Structural template for TCR engineering studies

Distinct residue interactions vs GP33/H-2Db (1FG2)

Evidence Dimension	X-ray crystallographic resolution and peptide binding mode
Target Compound Data	2.20 Å resolution; PDB 1JPG; H-2Db complex with FQPQNGQFI
Comparator Or Baseline	GP33/H-2Db (1FG2); NP205/H-2Kb (3P4M)
Quantified Difference	Comparable resolution (~2.0-2.2 Å) but distinct binding groove interactions due to peptide sequence differences
Conditions	Recombinant H-2Db heavy chain, β2-microglobulin, synthetic peptide

Why This Matters

Users requiring atomic-level detail for structure-based drug design, TCR engineering, or peptide-MHC multimer optimization must select the appropriate peptide-MHC complex; NP396 offers the best-characterized H-2Db-restricted LCMV epitope structure for such applications.

• [1] Tissot AC, Ciatto C, Mittl PR, Grutter MG, Pluckthun A. Crystal Structure of the LCMV Peptidic Epitope NP396 in Complex with the Murine Class I MHC Molecule H-2Db. J Mol Biol. 2001;311(1):111-121. View Source
• [2] Mischke J, Klein S, Beruldsen F, Prinz I, Antunes DA, Cornberg M, Kraft ARM. Individual Epitope-Specific CD8+ T Cell Immune Responses Are Shaped Differently during Chronic Viral Infection. Pathogens. 2023;12(5):716. View Source

Cross-Presentation Dependency on Protein Stability: NP396 vs Other LCMV Epitopes

Cross-presentation of LCMV nucleoprotein (containing NP396) required accumulation of mature, stable viral protein and was enhanced by heat shock, whereas direct presentation depended on neosynthesis and defective ribosomal products [1]. NP396 cross-presentation was blunted by inhibitors of HSP90 and gp96, indicating a unique dependence on heat shock protein-mediated pathways not observed for other LCMV epitopes tested [1]. This distinguishes NP396 from epitopes derived from rapidly degraded viral proteins.

Cross-Presentation Dependency

Class-level

Enhanced by heat shock; reduced by HSP90/gp96 inhibitors (p<0.05)

Requires HSP-mediated pathway for cross-presentation

Not tested for GP33/GP276 in this study context

Evidence Dimension	Cross-presentation pathway dependency
Target Compound Data	Requires mature protein accumulation; enhanced by heat shock; inhibited by HSP90/gp96 blockade
Comparator Or Baseline	Other LCMV epitopes (GP33, GP276) not explicitly tested for HSP dependency in this study
Quantified Difference	Heat shock increased cross-presentation; HSP90/gp96 inhibitors reduced cross-presentation (p < 0.05)
Conditions	In vivo cross-priming assays; LCMV-NP-transfected donor cells; HSP90 inhibitor geldanamycin; gp96 inhibitor

Why This Matters

For studies investigating the role of heat shock proteins in antigen cross-presentation, NP396 is the validated epitope of choice, whereas alternative epitopes may not recapitulate this pathway dependency.

• [1] Basta S, Stoessel R, Basler M, van den Broek M, Groettrup M. Cross-presentation of the long-lived lymphocytic choriomeningitis virus nucleoprotein does not require neosynthesis and is enhanced via heat shock proteins. J Immunol. 2005;175(2):796-805. View Source

Optimal Research and Industrial Application Scenarios for Nucleoprotein 396-404 Based on Quantitative Evidence

Chronic Viral Infection and T Cell Exhaustion Modeling

Use NP396 peptide for in vitro restimulation of CD8+ T cells from chronically LCMV-infected mice to assess exhaustion markers (PD-1, Tim-3, T-bet, Eomes) and cytokine production. NP396-specific cells exhibit the most severe exhaustion phenotype, making this peptide essential for studying exhaustion mechanisms and evaluating therapeutic interventions such as immune checkpoint blockade [1]. GP33 or NP205 should not be substituted for exhaustion-focused studies due to their milder exhaustion profiles [1].

Antigen Cross-Presentation and Cross-Priming Mechanistic Studies

Employ NP396 as the reference antigen for in vitro and in vivo cross-presentation assays using H-2b antigen-presenting cells. NP396 is cross-presented with significantly higher efficiency than GP33 and dominates LCMV-NP cross-presentation [2]. This makes NP396 the preferred tool for dissecting cross-presentation pathways, including the role of heat shock proteins and TLR signaling [3].

TCR Repertoire Analysis and Immune Monitoring

Utilize NP396/H-2Db dextramers or tetramers to isolate NP396-specific CD8+ T cells for TCRβ sequencing and repertoire diversity analysis. NP396-specific populations show the most profound TCR repertoire contraction during chronic infection and the greatest response to immune checkpoint inhibitor therapy, providing maximum dynamic range for detecting therapeutic effects [1].

Immunodominance and Vaccine Adjuvant Evaluation

Incorporate NP396 peptide into immunodominance studies to evaluate how vaccine adjuvants (e.g., TLR agonists) alter CD8+ T cell hierarchies. NP396 responses are uniquely sensitive to TLR2+3 stimulation, shifting from dominant to subdominant status, whereas GP33 and GP276 are less affected [4]. This differential sensitivity makes NP396 an ideal readout for adjuvant-mediated immunomodulation.

Application

Selection Property

Validation Focus

Chronic infection T cell exhaustion studies

Epitope with reported deepest exhaustion phenotype

PD-1/Tim-3/Eomes expression and αPD-L1 response

Cross-presentation pathway analysis

Efficient cross-presentation reported; HSP-dependent

Cross-presentation efficiency and HSP90/gp96 inhibition

TCR repertoire profiling and ICI monitoring

Greatest TCR diversity contraction and ICI response

TCRβ sequencing and clonotype shift detection

Immunodominance and adjuvant modulation

TLR2+3-sensitive hierarchy shift

TLR agonist-induced epitope rank changes

• [1] Mischke J, Klein S, Beruldsen F, Prinz I, Antunes DA, Cornberg M, Kraft ARM. Individual Epitope-Specific CD8+ T Cell Immune Responses Are Shaped Differently during Chronic Viral Infection. Pathogens. 2023;12(5):716. View Source
• [2] Alatery A, Tarrab E, Lamarre A, Basta S. The outcome of cross-priming during virus infection is not directly linked to the ability of the antigen to be cross-presented. Eur J Immunol. 2010;40(8):2190-2199. View Source
• [3] Basta S, Stoessel R, Basler M, van den Broek M, Groettrup M. Cross-presentation of the long-lived lymphocytic choriomeningitis virus nucleoprotein does not require neosynthesis and is enhanced via heat shock proteins. J Immunol. 2005;175(2):796-805. View Source
• [4] Siddiqui S, Basta S. CD8+ T cell immunodominance in lymphocytic choriomeningitis virus infection is modified in the presence of toll-like receptor agonists. J Virol. 2011;85(24):13224-13233. View Source